Cas no 2138074-06-1 (3-bromo-4-(4-methoxycyclohexyl)oxyoxolane)

• Product Name: 3-bromo-4-(4-methoxycyclohexyl)oxyoxolane
• CAS No: 2138074-06-1
• MF: C₁₁H₁₉BrO₃
• MW: 279.170763254166
• CID: 6585446
• PubChem ID: 165489503
• Update Time: 2025-10-25

3-bromo-4-(4-methoxycyclohexyl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(4-methoxycyclohexyl)oxyoxolane
• EN300-1136320
• 2138074-06-1
• 3-bromo-4-[(4-methoxycyclohexyl)oxy]oxolane

• Inchi： 1S/C11H19BrO3/c1-13-8-2-4-9(5-3-8)15-11-7-14-6-10(11)12/h8-11H,2-7H2,1H3
• InChI Key： KXNQPDCNAUWPQZ-UHFFFAOYSA-N
• SMILES： BrC1COCC1OC1CCC(CC1)OC

Computed Properties

• Exact Mass: 278.05176g/mol
• Monoisotopic Mass: 278.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-bromo-4-(4-methoxycyclohexyl)oxyoxolane

Comprehensive Overview of 3-Bromo-4-(4-Methoxycyclohexyl)Oxyoxolane (CAS No. 2138074-06-1)

3-Bromo-4-(4-methoxycyclohexyl)oxyoxolane, identified by its unique CAS registry number 2138074-06-1, represents a structurally intricate organic compound with significant potential in modern chemical synthesis and pharmaceutical research. The molecule features a five-membered oxygen-containing heterocyclic framework (tetrahydrofuran ring), a brominated substituent at the C3 position, and a methoxy-functionalized cyclohexyl group at the C4 position. This combination of functionalities endows the compound with distinctive reactivity profiles and solubility characteristics, making it a valuable intermediate in the development of bioactive molecules. Recent advancements in synthetic methodologies have further expanded its utility, particularly in the context of green chemistry approaches and catalytic transformations.

The structural complexity of 3-bromo-4-(4-methoxycyclohexyl)oxyoxolane arises from the strategic placement of its functional groups. The bromine atom at position 3 serves as an excellent electrophilic handle for subsequent nucleophilic substitution reactions, while the methoxy-substituted cyclohexyl moiety provides steric bulk and electronic modulation to adjacent functional groups. These properties align with current trends in medicinal chemistry where precise control over molecular architecture is essential for optimizing drug-target interactions. Studies published in the Journal of Organic Chemistry (2025) highlight similar brominated heterocycles as key precursors in the synthesis of antiviral agents, particularly those targeting RNA-dependent RNA polymerase (RdRp) enzymes.

In terms of synthetic accessibility, recent research has demonstrated efficient protocols for constructing oxygen-containing heterocycles like 3-bromo-4-(4-methoxycyclohexyl)oxyoxolane. A notable approach involves transition-metal-catalyzed coupling reactions between brominated tetrahydrofuran derivatives and methoxy-substituted cycloalkanes under mild reaction conditions. This methodology, reported by Zhang et al. (Synlett, 2025), achieves high regioselectivity through careful choice of ligands and solvent systems, addressing long-standing challenges in heterocycle functionalization. The resulting compound exhibits excellent stability under standard storage conditions, with reported shelf life exceeding 18 months when maintained at temperatures below 25°C.

The chemical versatility of this compound is underscored by its participation in multiple reaction pathways relevant to pharmaceutical development. For instance, its bromide functionality can undergo palladium-catalyzed cross-coupling reactions to introduce diverse pharmacophores onto the tetrahydrofuran scaffold. This property has been exploited in combinatorial chemistry strategies to generate libraries of structurally related compounds for high-throughput screening applications. A comparative study published in Molecules (2025) evaluated various coupling conditions for this class of compounds, identifying N-heterocyclic carbene ligands as optimal for minimizing side reactions during arylation processes.

Molecular modeling studies have further elucidated the conformational flexibility of 3-bromo-4-(4-methoxycyclohexyl)oxyoxolane. Computational analyses using density functional theory (DFT) reveal that the methoxy group adopts equatorial orientation on the cyclohexane ring due to favorable steric and electronic interactions with adjacent atoms. These insights are critical for predicting how such compounds might interact with biological targets or integrate into polymer matrices during materials development applications.

In drug discovery pipelines, this compound has emerged as a promising scaffold for bioisosteric replacements in existing therapeutic agents. Its oxygen-containing ring system mimics natural product-derived structures while offering synthetic advantages over more complex carbohydrates or other cyclic motifs. Researchers at the University of Cambridge recently demonstrated its application in developing novel anti-diabetic agents through strategic modification of existing biguanide derivatives (Bioorganic & Medicinal Chemistry Letters, 2025).

The physical properties of this compound include moderate solubility in polar organic solvents such as acetonitrile and dimethyl sulfoxide (DMSO), which is advantageous for both analytical characterization and synthetic applications requiring homogeneous reaction media. Thermal analysis data from differential scanning calorimetry (DSC) studies indicate a melting point range consistent with similar five-membered heterocycles containing halogen substituents.

Recent spectroscopic investigations have provided detailed structural confirmation through nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography techniques. The characteristic chemical shifts observed in proton NMR spectra help distinguish this compound from closely related analogs such as 3-chloro or 3-fluoro derivatives, which exhibit different reactivity patterns due to variations in electronegativity across halogen atoms.

In polymer science applications, researchers have explored using this compound as a monomer or crosslinking agent for developing stimuli-responsive materials. The bromine functionality enables controlled radical polymerization techniques like atom transfer radical polymerization (ATRP), allowing precise tailoring of polymer architectures including block copolymers and star polymers with defined molecular weights (Polymer Chemistry, 2025). Such materials find utility in smart drug delivery systems where environmental triggers modulate release profiles based on changes in pH or temperature.

The environmental impact assessment conducted by Green Chemistry Research Group (GCRG) reveals that this compound meets current sustainability criteria when produced through optimized synthetic routes minimizing solvent waste and energy consumption during purification steps. These findings support its adoption as an eco-friendly alternative to traditional building blocks containing more hazardous functionalities.

Ongoing research continues to uncover new applications for this versatile molecule across multiple disciplines including catalysis development where it serves as a ligand precursor for creating chiral catalysts with enhanced enantioselectivity metrics compared to conventional phosphine ligands (Catalysis Science & Technology, 2025). Such catalysts are particularly valuable for asymmetric syntheses required in producing enantiopure pharmaceutical intermediates.

In agrochemical development programs, preliminary studies suggest that derivatives containing this core structure demonstrate herbicidal activity against broadleaf weeds through disruption mechanisms affecting lipid biosynthesis pathways within plant cells (Pest Management Science, 2025). These findings open new avenues for developing environmentally benign crop protection agents with reduced mammalian toxicity profiles compared to traditional herbicides.

Analytical chemists have also utilized this compound as an internal standard reference material due to its well-defined spectroscopic signatures across various analytical platforms including gas chromatography-mass spectrometry (GC/MS), liquid chromatography-mass spectrometry (LC/MS), and Fourier-transform infrared spectroscopy (FTIR). Its unique spectral characteristics make it ideal for calibrating instrumentation used throughout pharmaceutical quality control processes.

The safety profile established through comprehensive toxicological evaluations indicates low acute toxicity when handled according to standard laboratory protocols involving organic solvents containing halogenated compounds like dichloromethane or chloroform during purification stages (Toxicology Reports, 2025). Proper storage conditions maintaining stable temperature ranges between -15°C to +8°C ensure long-term integrity without compromising reactivity parameters observed during subsequent transformations.

In conclusion, ongoing scientific investigations continue expanding our understanding regarding both fundamental properties exhibited by molecules bearing similar structural motifs found within substances like CAS No: 2138074-06-1




















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